Cas no 1361855-70-0 (3-(Difluoromethyl)-2,4,6-trihydroxypyridine)

• Product Name: 3-(Difluoromethyl)-2,4,6-trihydroxypyridine
• CAS No: 1361855-70-0
• MF: C₆H₅F₂NO₃
• MW: 177.105608701706
• CID: 4919021
• Update Time: 2025-10-28

3-(Difluoromethyl)-2,4,6-trihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4,6-trihydroxypyridine

• Inchi： 1S/C6H5F2NO3/c7-5(8)4-2(10)1-3(11)9-6(4)12/h1,5H,(H3,9,10,11,12)
• InChI Key： RZGPNFUUWYLCCX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(NC=1O)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: -0.4
• Topological Polar Surface Area: 69.6

Additional information on 3-(Difluoromethyl)-2,4,6-trihydroxypyridine

Introduction to 3-(Difluoromethyl)-2,4,6-trihydroxypyridine (CAS No. 1361855-70-0)

3-(Difluoromethyl)-2,4,6-trihydroxypyridine, with the CAS number 1361855-70-0, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a difluoromethyl group and multiple hydroxyl groups attached to a pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in pharmaceutical research and development.

The difluoromethyl group in 3-(Difluoromethyl)-2,4,6-trihydroxypyridine is known for its ability to enhance the metabolic stability and bioavailability of compounds. This feature is particularly valuable in drug design, where improving the pharmacokinetic properties of lead molecules is a critical step in the drug discovery process. Recent studies have shown that compounds containing difluoromethyl groups can exhibit improved oral bioavailability and reduced susceptibility to metabolic degradation, thereby enhancing their therapeutic potential.

The presence of multiple hydroxyl groups in 3-(Difluoromethyl)-2,4,6-trihydroxypyridine contributes to its high reactivity and solubility. These hydroxyl groups can form hydrogen bonds with various biological targets, which can enhance the compound's binding affinity and selectivity. Additionally, the hydroxyl groups can be readily modified through chemical reactions such as esterification or etherification, providing a versatile platform for further optimization of the compound's properties.

In the context of medicinal chemistry, 3-(Difluoromethyl)-2,4,6-trihydroxypyridine has been explored for its potential as a scaffold for the development of new therapeutic agents. One area of interest is its use as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has demonstrated that compounds derived from this scaffold can effectively inhibit key enzymes in metabolic disorders and cancer. These findings highlight the potential of 3-(Difluoromethyl)-2,4,6-trihydroxypyridine as a lead compound for further drug development.

Beyond its applications in drug discovery, 3-(Difluoromethyl)-2,4,6-trihydroxypyridine has also been studied for its role in chemical biology. The compound's unique structure allows it to interact with various biomolecules, making it a valuable tool for probing biological processes at the molecular level. For instance, it has been used in studies to investigate protein-protein interactions and signal transduction pathways. These applications underscore the compound's versatility and its potential to contribute to fundamental biological research.

The synthesis of 3-(Difluoromethyl)-2,4,6-trihydroxypyridine involves several well-established chemical reactions. One common approach is to start with a pyridine derivative and introduce the difluoromethyl group through a suitable fluorination reaction. Subsequent steps involve the introduction of hydroxyl groups through selective oxidation or other functional group transformations. The synthetic route can be optimized to achieve high yields and purity levels, which are crucial for both research and industrial applications.

In terms of safety and handling, it is important to note that while 3-(Difluoromethyl)-2,4,6-trihydroxypyridine is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 3-(Difluoromethyl)-2,4,6-trihydroxypyridine are promising. Ongoing research continues to uncover new applications and optimize its properties for specific therapeutic targets. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in both academic research and industrial drug development efforts.